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Compound of Interest

Compound Name: Heteroclitin C

Cat. No.: B13784756

Essential Safety and Handling Guide for
Heteroclitin C

Disclaimer: No specific Safety Data Sheet (SDS) for Heteroclitin C is publicly available. The
following information is based on the general properties of lignans, natural product extracts,
and related compounds. It is essential to handle this compound with care in a laboratory setting
and to conduct a thorough risk assessment before use.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Heteroclitin C.

I. Chemical and Physical Properties

The following table summarizes the known quantitative data for Heteroclitin C and a related
compound, Heteroclitin D.
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Property Heteroclitin C Heteroclitin D
Molecular Formula C28H340s C27H300s
Molecular Weight 498.56 g/mol 482.52 g/mol
CAS Number 140460-42-0 140369-76-2
Appearance Solid (Predicted) White Solid
Storage (Powder) -20°C for 3 years -20°C for 3 years
Storage (In Solvent) -80°C for 1 year -80°C for 1 year

Soluble in DMSO, Chloroform, DMSO: 70 mg/mL (145.07
Solubility Dichloromethane, Ethyl mM) - Sonication

Acetate, Acetone recommended

Il. Personal Protective Equipment (PPE) and
Handling

Given the absence of a specific SDS, a cautious approach is recommended. The following PPE
and handling procedures are based on general laboratory best practices for handling novel or
uncharacterized chemical compounds.

Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when
handling the powder form to avoid inhalation of dust.

Personal Protective Equipment:
» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves before use
and change them frequently, especially if contaminated.

» Skin and Body Protection: Wear a lab coat. For larger quantities or when there is a risk of
splashing, consider additional protective clothing such as an apron or coveralls.
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o Respiratory Protection: If working outside of a fume hood and there is a risk of generating
dust or aerosols, a NIOSH-approved respirator with a particulate filter is recommended.

Hygiene Measures:

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound and before leaving the laboratory.

lll. First Aid Measures

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

¢ In case of skin contact: Wash off with soap and plenty of water. Get medical attention if
irritation develops.

¢ If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

IV. Spill and Disposal Procedures

Spill Response:

Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE as described in Section II.

o For small spills of solid material, carefully sweep up the material to avoid generating dust
and place it in a sealed container for disposal.

» For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
sealed container for disposal.
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e Clean the spill area with a suitable solvent, followed by soap and water.
Waste Disposal:

» Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

o Chemical waste should be collected in labeled, sealed containers and disposed of through a

licensed professional waste disposal service.

e Do not dispose of down the drain or in regular trash.

V. Experimental Workflows and Biological Pathways

To provide a deeper understanding of the context in which Heteroclitin C is handled and
studied, the following diagrams illustrate a general workflow for natural product isolation and a
relevant biological signaling pathway.
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General Workflow for Natural Product Isolation
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Caption: A generalized workflow for isolating natural products like Heteroclitin C.
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The related compound, Heteroclitin D, has been reported to inhibit L-type calcium channels.
The following diagram illustrates a simplified signaling pathway involving these channels.

Simplified L-Type Calcium Channel Signaling Pathway
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Caption: Inhibition of L-type calcium channels by compounds like Heteroclitin D.

 To cite this document: BenchChem. [Personal protective equipment for handling Heteroclitin
C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13784756#personal-protective-equipment-for-
handling-heteroclitin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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